Cas no 536718-30-6 (2-(Trifluoromethyl)furan-3-carboxylic acid)
536718-30-6 structure
Product Name:2-(Trifluoromethyl)furan-3-carboxylic acid
CAS No:536718-30-6
MF:C6H3F3O3
MW:180.081432580948
MDL:MFCD03662621
CID:1584001
PubChem ID:3348654
Update Time:2025-04-21
2-(Trifluoromethyl)furan-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 2-(trifluoromethyl)-
- 2-(Trifluoromethyl)furan-3-carboxylic acid
- 2-(TRIFLUOROMETHYL)-3-FUROIC ACID
- HYIKIZXFYAKIPK-UHFFFAOYSA-N
- 2-trifluoromethylfuran-3-carboxylic acid
- A3742/0158567
- STK727294
- MB02913
- AK206986
- ST4114757
- Furan-3-carboxylic acid, 2-trifluoromethyl-
- Z2168499548
- 536718-30-6
- AKOS000320423
- DS-10135
- MFCD03662621
- A923363
- 2-(trifluoromethyl)furan-3-carboxylicacid
- SCHEMBL939256
- Z1198163014
- AMY26836
- 2-(Trifluoromethyl)-3-furanoic acid
- EN300-216412
- DB-133967
-
- MDL： MFCD03662621
- Inchi： 1S/C6H3F3O3/c7-6(8,9)4-3(5(10)11)1-2-12-4/h1-2H,(H,10,11)
- InChI Key： HYIKIZXFYAKIPK-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)O)C=CO1)(F)F
Computed Properties
- Exact Mass: 180.00339
- Monoisotopic Mass: 180.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 1.4
Experimental Properties
- Boiling Point: 238.3°C at 760 mmHg
- PSA: 50.44
2-(Trifluoromethyl)furan-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
2-(Trifluoromethyl)furan-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A155479-100mg |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95% | 100mg |
$57.00 | 2022-03-29 | |
| Ambeed | A155479-250mg |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95% | 250mg |
$85.00 | 2022-03-29 | |
| Ambeed | A155479-1g |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95% | 1g |
$228.00 | 2022-03-29 | |
| Ambeed | A155479-5g |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95% | 5g |
$688.00 | 2022-03-29 | |
| Chemenu | CM253489-1g |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95% | 1g |
$294 | 2021-08-04 | |
| Chemenu | CM253489-5g |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95% | 5g |
$880 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EB976-50mg |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95+% | 50mg |
290.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EB976-200mg |
2-(Trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 95+% | 200mg |
732.0CNY | 2021-07-10 | |
| TRC | T899165-10mg |
2-(trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899165-50mg |
2-(trifluoromethyl)furan-3-carboxylic acid |
536718-30-6 | 50mg |
$ 210.00 | 2022-06-02 |
2-(Trifluoromethyl)furan-3-carboxylic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
536718-30-6 (2-(Trifluoromethyl)furan-3-carboxylic acid) Related Products
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